Cas no 2549007-07-8 (N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine)

• Product Name: N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine
• CAS No: 2549007-07-8
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• CID: 5312277
• PubChem ID: 154853790
• Update Time: 2025-07-16

N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2549007-07-8
• N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine
• AKOS040722478
• F6744-6049
• 7-Methyl-N-[1-(tetrahydro-2H-pyran-4-yl)-3-pyrrolidinyl]thieno[3,2-d]pyrimidin-4-amine

• Inchi： 1S/C16H22N4OS/c1-11-9-22-15-14(11)17-10-18-16(15)19-12-2-5-20(8-12)13-3-6-21-7-4-13/h9-10,12-13H,2-8H2,1H3,(H,17,18,19)
• InChI Key： CQKSKNVOIHYOCW-UHFFFAOYSA-N
• SMILES： C1=NC(NC2CCN(C3CCOCC3)C2)=C2SC=C(C)C2=N1

Computed Properties

• Exact Mass: 318.15143251g/mol
• Monoisotopic Mass: 318.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.8±50.0 °C(Predicted)
• pka: 8.93±0.40(Predicted)

Additional information on N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine

Introduction to N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine (CAS No. 2549007-07-8)

N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2549007-07-8, belongs to a class of molecules that exhibit promising biological activity, particularly in the context of targeting various disease pathways. The intricate scaffold of this molecule, featuring a fused thienopyrimidine core and an oxanyl substituent, makes it a subject of intense interest for medicinal chemists and biologists alike.

The structural composition of N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine is meticulously designed to interact with biological targets in a specific manner. The thienopyrimidine moiety is known for its ability to modulate enzyme activity and cellular signaling pathways, which has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The presence of the 7-methyl group further enhances the compound's binding affinity and selectivity, making it a valuable candidate for further optimization.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that can effectively interfere with disease-causing mechanisms. N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine has emerged as a promising lead compound in this endeavor. Its unique structural features suggest potential applications in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The oxanyl group, in particular, has been shown to enhance solubility and bioavailability, which are critical factors for the clinical efficacy of pharmaceutical agents.

The synthesis of N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yl)pyrrolidin-3-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of transition metal-catalyzed reactions and palladium complexes has played a crucial role in constructing the complex heterocyclic framework efficiently.

Evaluation of the biological activity of N-{7-methylthieno[3,2-d]pyrimidin-4-yl}-1-(oxan-4-yll)pyrrolidin-3-am ine has revealed intriguing results. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor proliferation and angiogenesis. Additionally, the compound has shown promise in modulating inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. These findings underscore the importance of this molecule as a scaffold for developing novel therapeutic agents.

The pharmacokinetic properties of N-{7-methylthieno[3,2-d]pyrimidin -4 -yl} -1-(oxan -4 -y l) pyrrol idin -3 -ami ne have also been thoroughly investigated. In vitro studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. The oxanyl substituent contributes to improved solubility in both water and lipids, enhancing its bioavailability across various tissues. This characteristic makes the compound an attractive candidate for oral administration.

The potential therapeutic applications of N-{7-methylthieno[3 ,2-d] py rim idin -4 -y l } -1-(oxan -4 -y l ) pyr rol idin -3 -ami ne are vast and diverse. Researchers are exploring its efficacy in treating solid tumors by targeting specific signaling pathways that drive cancer cell growth. Furthermore, its anti-inflammatory properties have prompted investigations into its role in managing autoimmune diseases such as rheumatoid arthritis and psoriasis. The compound's ability to cross the blood-brain barrier also opens up possibilities for treating neurodegenerative disorders like Alzheimer's disease.

The development of N-{7-methylthieno[3 ,2-d] py rim idin -4 -y l } -1-(oxan -4 -y l ) pyr rol idin -3 -ami ne is still in its early stages; however，the preliminary findings are highly encouraging. Ongoing clinical trials aim to validate its safety and efficacy in human subjects，with the hope of bringing this novel compound to market as a new treatment option for various diseases. The collaborative efforts of chemists，biologists，and clinicians will be crucial in translating these preclinical successes into tangible therapeutic benefits.

In conclusion，N-{7-methylthieno[3 ,2-d] py rim idin -4 -y l } -1-(oxan -4-y ll ) pyr rol idin -3 am ine (CAS No. 2549007 07 8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity。The compound's ability to modulate disease-related pathways，along with its favorable pharmacokinetic properties，make it a compelling candidate for further development。As research continues，this molecule holds the potential to contribute to the treatment of several debilitating conditions，improving patient outcomes worldwide。